Cas no 2383165-04-4 (4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid)

4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid is a specialized heterocyclic compound featuring both oxazole and carbamate functional groups. Its structural design combines a 5-carboxylic acid-substituted oxazole core with a Boc-protected aminomethyl moiety, offering versatility in synthetic applications. The Boc (tert-butoxycarbonyl) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it useful in peptide and medicinal chemistry. The oxazole ring contributes to its potential as a scaffold for bioactive molecules, with applications in drug discovery and agrochemical research. This compound’s balanced reactivity and functional group compatibility make it a valuable intermediate for constructing complex molecular architectures.
4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid structure
2383165-04-4 structure
Product Name:4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid
CAS No:2383165-04-4
MF:C11H16N2O5
MW:256.255143165588
CID:6441481
PubChem ID:154853416
Update Time:2025-05-19

4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-oxazole-5-carboxylic acid
    • 4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid
    • 2383165-04-4
    • EN300-6472357
    • Z3291982660
    • Inchi: 1S/C11H16N2O5/c1-6-8(9(14)15)17-7(13-6)5-12-10(16)18-11(2,3)4/h5H2,1-4H3,(H,12,16)(H,14,15)
    • InChI Key: BZURFLDHYTVNHC-UHFFFAOYSA-N
    • SMILES: O(C(NCC1=NC(C)=C(C(=O)O)O1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 256.10592162g/mol
  • Monoisotopic Mass: 256.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 102Ų

4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid Pricemore >>

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Additional information on 4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid

4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid (CAS No. 2383165-04-4): A Comprehensive Overview

4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid (CAS No. 2383165-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique molecular structure, which combines a methyl-substituted oxazole ring with a tert-butoxycarbonyl (Boc) protected amino group. The compound's structural complexity makes it particularly valuable as a building block in medicinal chemistry and drug discovery.

The growing interest in heterocyclic compounds like 4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid stems from their diverse biological activities and applications in modern therapeutics. Researchers are particularly focused on exploring its potential as a pharmacophore in the development of new antimicrobial agents and enzyme inhibitors, especially given the current global challenges with antibiotic resistance.

From a chemical perspective, this compound exhibits several noteworthy properties. The presence of both carboxylic acid and Boc-protected amine functionalities provides multiple sites for chemical modification, making it a versatile intermediate in organic synthesis. Its molecular weight of 256.27 g/mol and moderate polarity contribute to its solubility profile, which is crucial for various drug formulation applications.

In pharmaceutical research, CAS 2383165-04-4 is primarily utilized as a key intermediate in the synthesis of more complex molecules. The oxazole core structure is known to impart significant bioactivity, and when combined with other pharmacophoric elements, can lead to compounds with enhanced target specificity and therapeutic efficacy. Recent studies have explored its incorporation into potential anti-inflammatory and neuroprotective agents.

The synthesis of 4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid typically involves multi-step organic reactions, with careful attention to protecting group strategies. The Boc protection of the amino group is particularly valuable as it allows for selective deprotection under mild acidic conditions, enabling further functionalization of the molecule.

Quality control of this compound requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These analytical methods are crucial for researchers who require high-purity chemical intermediates for their synthetic work.

From a commercial perspective, the demand for specialized oxazole derivatives like CAS 2383165-04-4 has been steadily increasing. Pharmaceutical companies and contract research organizations are actively sourcing such compounds to expand their libraries of drug-like molecules. The market growth is driven by the continuous need for novel chemical entities in drug discovery programs.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry environment, protected from light and moisture to maintain stability. Proper chemical storage practices ensure the longevity of the material for research use.

Recent advancements in computational chemistry and molecular modeling have opened new possibilities for understanding the potential applications of 4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid. In silico studies can predict its interactions with biological targets, guiding researchers in designing more effective derivatives with optimized pharmacokinetic properties.

The compound's relevance extends beyond pharmaceuticals into material science applications. The oxazole ring system can contribute to the development of novel functional materials with specific electronic or optical properties, though this area of research is still in its early stages for this particular derivative.

As research continues, the scientific community remains interested in exploring the full potential of CAS 2383165-04-4. Its structural features make it a promising candidate for the development of targeted therapies, particularly in areas where conventional treatments show limitations. The compound's versatility ensures it will remain an important tool in both academic and industrial research settings.

For researchers working with this compound, it's essential to consult the latest scientific literature and safety data sheets to ensure proper handling and application. The evolving understanding of its properties and potential applications makes 4-Methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-5-carboxylic acid an exciting subject for ongoing investigation in chemical and pharmaceutical sciences.

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